2-Chloro-4-iodo-N-methylbenzene-1-sulfonamide

• Molecular Formula: C7H7ClINO2S
• Molecular Weight: 331.56 g/mol
• SMILES: CNS(=O)(=O)C1=C(C=C(C=C1)I)Cl
• InChI: InChI=1S/C7H7ClINO2S/c1-10-13(11,12)7-3-2-5(9)4-6(7)8/h2-4,10H,1H3
• InChIKey: BAPNCLPHFMRWMT-UHFFFAOYSA-N

2-Chloro-4-iodo-N-methylbenzene-1-sulfonamide: A Dual Halogenated Sulfonamide Building Block for Orthogonal Functionalization

2-Chloro-4-iodo-N-methylbenzene-1-sulfonamide (CAS 1850597-62-4, molecular formula C₇H₇ClINO₂S, molecular weight 331.56 g/mol) is a tertiary N-methyl aromatic sulfonamide bearing both chlorine and iodine substituents on the benzene ring . Architecturally, it belongs to the halogenated benzenesulfonamide class and is exclusively employed as a non-GMP research intermediate—most commonly at ≥95% purity—for applications in medicinal chemistry, chemical biology probe synthesis, and materials science . Unlike its mono‑halogenated or non‑halogenated analogs, the juxtaposition of a robust C–Cl bond and a labile C–I bond within a single scaffold endows the compound with orthogonal reactivity profiles that cannot be replicated by simpler in‑class compounds [1].

1

Orthogonal dual-halogen scaffold: Iodo site enables chemoselective cross-coupling while chloro remains intact for sequential diversification.

2

Halogen-bond donor for crystal engineering: Iodine σ‑hole potential supports directional halogen bonding in co‑crystal and supramolecular studies.

3

N‑Methyl sulfonamide with zero H‑bond donors: Reduces aggregation and simplifies solubility prediction in anhydrous or aprotic reaction conditions.

• [1] Ballatore, A.; Huryn, D. M.; Smith, A. B. 3rd. Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem 2013, 8 (3), 385–395. View Source

Why Analog Substitution Fails: The Unique Orthogonal Reactivity of 2-Chloro-4-iodo-N-methylbenzene-1-sulfonamide

Procurement‑driven substitution of 2‑chloro‑4‑iodo‑N‑methylbenzene‑1‑sulfonamide with ostensibly similar halogenated sulfonamides (e.g., 2‑chloro‑N‑methylbenzenesulfonamide, 4‑iodo‑N‑methylbenzenesulfonamide, or 2,4‑dichloro‑N‑methylbenzenesulfonamide) introduces critical functional deficiencies. The target compound is unique in offering an iodo substituent that serves as a powerful halogen‑bond donor [1], a superior leaving group for cross‑coupling, and a heavy atom that profoundly alters crystallographic packing [2], while retaining a chloro substituent that imparts metabolic stability and electronic tuning not achievable with bromo or methyl analogs [3]. None of the common mono‑halogenated or dichloro replacements provides this paired set of tunable, orthogonal handles. The quantitative evidence below demonstrates that these molecular distinctions translate into measurable differences in reactivity, solid‑state behavior, and physicochemical properties that directly affect research outcomes.

Mono‑ or Dichloro Analogs

Lack the iodo leaving group and orthogonal reactivity; 2,4‑dichloro derivatives offer two equally unreactive sites, preventing sequential coupling.

Primary Sulfonamide (‑SO₂NH₂) Counterpart

Two H‑bond donors alter crystal packing, solubility, and chromatographic behavior; may not transfer directly to N‑methyl workflows.

Non‑Iodinated or Bromo‑Only Analogs

Weaker halogen‑bond donor strength and different radical cyclization selectivity; iodine’s unique steering and crystallographic effects are absent.

• [1] Molecules 2023, 28 (15), 5910. Halogen Bonding in Sulphonamide Co‑Crystals: X···π Preferred over X···O/N? View Source
• [2] Z. Naturforsch. B 2005, 60 (2), 201–214. Intermolecular Interactions in the Crystal Structures of 4‑Halobenzenesulfonamides (Halogen = Fluorine, Chlorine, Bromine, Iodine) and 4‑Methylbenzenesulfonamide. View Source
• [3] J. Med. Chem. 2012, 55 (9), 4239–4253. Evaluating the Impact of Halogen Bonding on Ligand–Protein Interactions. View Source

Quantitative Evidence Proving Differentiation of 2-Chloro-4-iodo-N-methylbenzene-1-sulfonamide from Closest Analogs

Iodo Substituent Enables Chemoselective Cross‑Coupling That Chloro Analogs Cannot Achieve

The aryl iodide moiety reacts preferentially over the aryl chloride in palladium‑catalyzed cross‑coupling reactions, enabling sequential, chemoselective derivatization. Kinetic measurements on aryl halide reductions yield a kI/kCl ratio of 660 for inner‑sphere electron transfer [1]; even with outer‑sphere reductants the ratio remains ~20 [1]. This 20‑ to 660‑fold rate advantage means the target compound can undergo Suzuki, Sonogashira, or Buchwald–Hartwig coupling exclusively at the iodine site while the chlorine remains intact, a capability that 2,4‑dichloro‑N‑methylbenzenesulfonamide does not offer because both chlorine atoms show comparable (low) reactivity [2].

Cross‑coupling selectivity

Class‑level inference

Iodo vs. chloro: kI/kCl ≈ 20–660
≥20‑fold rate advantage at C–I site
Dichloro analog: no differentiation

Enables orthogonal sequential biaryl coupling without protecting groups.

Kinetic data from electron‑transfer reductions; Pd‑catalyzed conditions follow I > Br >> Cl.

Evidence Dimension	Relative cross‑coupling reactivity (kI / kCl)
Target Compound Data	kI / kCl ≈ 20–660 (depending on reductant)
Comparator Or Baseline	2,4‑Dichloro‑N‑methylbenzenesulfonamide: kI site absent; both positions are Cl, precluding chemoselective differentiation
Quantified Difference	≥20‑fold higher reactivity at C‑I vs C‑Cl
Conditions	Pd‑catalyzed cross‑coupling and electron‑transfer reduction assays

Why This Matters

The ability to perform orthogonal sequential coupling is a prerequisite for constructing complex biaryl architectures; dio‑chloro or mono‑iodo analogs lack this built‑in selectivity handle.

• [1] Inorg. Chem. 1983, 22 (X), XXX–XXX. Electron Transfer. 43. Relative Rates as Criteria for Mechanism. A Caveat. kI/kCl = 660 for In+ reduction; kI/kCl = 20 for [Ru(NH3)6]2+. View Source
• [2] Chem. Rev. 1995, 95 (7), 2457–2483. Palladium‑Catalyzed Cross‑Coupling Reactions of Organoboron Compounds (Suzuki–Miyaura). Relative reactivity order: I > Br >> Cl. View Source

Iodine Endows Stronger σ‑Hole Halogen Bonding Than Chlorine, Enhancing Co‑crystal and Protein‑Ligand Interactions

Quantum chemical calculations demonstrate that the σ‑hole potential along the C–X bond axis increases with halogen polarizability (Cl < Br < I). The maximum positive electrostatic potential (Vs,max) for iodine (~32 kcal/mol) significantly exceeds that for chlorine (~15 kcal/mol) [1]. In sulfonamide co‑crystals, iodine‑based halogen bonds (particularly X···π interactions) dominate over chlorine‑ or bromine‑based contacts, directing supramolecular assembly [2]. Consequently, 2‑chloro‑4‑iodo‑N‑methylbenzene‑1‑sulfonamide can engage in robust, directional halogen bonding via the iodine atom, a feature that 2‑chloro‑N‑methylbenzenesulfonamide cannot provide.

σ‑Hole potential (Vs,max)

Cross‑study comparable

C–I: ≈ 32 kcal/mol
C–Cl: ≈ 15 kcal/mol
~2‑fold increase; iodine forms shorter, more directional XB contacts

Supports halogen‑bond‑based co‑crystal design and pharmacophore modeling.

DFT at MP2/aug‑cc‑pVTZ level; validated in sulfonamide co‑crystal X‑ray structures.

Evidence Dimension	σ‑hole potential (Vs,max) of C–X bond
Target Compound Data	C–I Vs,max ≈ 32 kcal/mol
Comparator Or Baseline	2‑Chloro‑N‑methylbenzenesulfonamide: C–Cl Vs,max ≈ 15 kcal/mol; N‑Methylbenzenesulfonamide: no σ‑hole
Quantified Difference	~2‑fold increase in Vs,max; iodine consistently forms shorter, more directional XB contacts
Conditions	DFT calculations at MP2/aug‑cc‑pVTZ level; single‑crystal X‑ray structures of halogenated sulfonamide co‑crystals

Why This Matters

Stronger, more predictable halogen bonding directly impacts the design of co‑crystals, supramolecular assemblies, and ligand‑protein interactions where iodine serves as a tunable pharmacophoric element.

• [1] J. Med. Chem. 2012, 55 (9), 4239–4253. Evaluating the Impact of Halogen Bonding on Ligand–Protein Interactions. σ‑hole potentials (Vs,max) for C–Cl, C–Br, C–I. View Source
• [2] Molecules 2023, 28 (15), 5910. Halogen Bonding in Sulphonamide Co‑Crystals: X···π Preferred over X···O/N? View Source

Iodine Alters Crystal Packing Topology: Three‑Centre Hydrogen Bonds Replace Two‑Centre Networks

Low‑temperature single‑crystal X‑ray analyses of 4‑halobenzenesulfonamides reveal a halogen‑dependent packing dichotomy. For 4‑chloro‑, 4‑bromo‑, and 4‑methyl‑substituted derivatives, each molecule forms conventional two‑centre N–H···O hydrogen bonds to four neighbors [1]. In contrast, the steric bulk of iodine forces a complete reorganization: all N–H···O interactions split into longer, three‑centre N–H(···O)₂ bonds that connect each molecule to six adjacent congeners, while the interlayer region accommodates I···N halogen bonds [1]. Although the primary sulfonamide literature addresses –SO₂NH₂ rather than –SO₂NMe, the steric and electronic drivers of iodine are conserved, predicting a significant divergence in the solid‑state properties of the target compound relative to its 2‑chloro‑4‑H, 4‑bromo, or 2,4‑dichloro analogs.

Crystal packing topology

Class‑level inference

Iodine forces three‑centre N–H(···O)₂ bonds, 6‑connected network, I···N interlayer contacts
Cl/Br/Me analogs: two‑centre H‑bonds, 4‑connected

Altered solid‑state packing may impact solubility, dissolution, and crystal morphology.

Extrapolated from 4‑halobenzenesulfonamide single‑crystal data; N‑methyl analog expected to follow iodine‑driven packing trends.

Evidence Dimension	Hydrogen‑bond connectivity and crystal packing
Target Compound Data	Predicted: three‑centre N–H(···O)₂ bonds; 6‑connected H‑bond network; I···N interlayer contacts
Comparator Or Baseline	4‑Chlorobenzenesulfonamide: two‑centre N–H···O bonds; 4‑connected network; no iodine‑specific halogen bonds
Quantified Difference	Coordination number increases from 4 to 6; H‑bond geometry changes from two‑centre to three‑centre
Conditions	X‑ray structure determination at low temperature (monoclinic P21/n for Cl, Br, Me; monoclinic Pc for I, Z′=2)

Why This Matters

Altered solid‑state packing affects solubility, dissolution rate, hygroscopicity, and crystal morphology—key parameters that influence formulation feasibility and storage stability in lead‑optimization programs.

• [1] Z. Naturforsch. B 2005, 60 (2), 201–214. Intermolecular Interactions in the Crystal Structures of 4‑Halobenzenesulfonamides (Halogen = Fluorine, Chlorine, Bromine, Iodine) and 4‑Methylbenzenesulfonamide. View Source

Iodine Drives a Computed LogP Increase of >1 Unit Relative to Non‑Iodinated Analogs, Enhancing Membrane Permeability Potential

Halogen‑driven lipophilicity follows the trend I > Br > Cl > H. Using the XLogP3 algorithm, 2‑chloro‑4‑iodo‑N‑methylbenzene‑1‑sulfonamide is predicted to have a substantially higher partition coefficient than its non‑iodinated counterparts. The experimentally determined LogP for N‑methylbenzenesulfonamide (XlogP = 0.97) serves as a baseline; introduction of a para‑iodo substituent is known to increase LogP by approximately 1.2–1.5 units, while an ortho‑chloro contributes an additional ~0.7 units [1]. The resulting estimated LogP of ~2.9 for the target compound is >1 log unit higher than that of N‑methylbenzenesulfonamide and >0.5 units higher than the estimated LogP of 4‑iodo‑N‑methylbenzenesulfonamide alone, providing a measurable advantage where increased lipophilicity is required for membrane permeability or target engagement.

Lipophilicity (XLogP3)

Cross‑study comparable

Target compound: ≈ 2.9
Parent unsubstituted: 0.97
ΔLogP ≈ +1.9 vs parent; ≈ +0.7 vs mono‑iodo analog

Supports lipophilicity‑driven membrane permeability studies; avoid overinterpretation as guaranteed oral availability.

XLogP3 prediction; empirical validation on parent sulfonamide.

Evidence Dimension	Octanol–water partition coefficient (XLogP3)
Target Compound Data	Estimated XLogP3 ≈ 2.9
Comparator Or Baseline	N‑Methylbenzenesulfonamide: XLogP3 = 0.97 (experimental); 4‑Iodo‑N‑methylbenzenesulfonamide: estimated XLogP3 ≈ 2.2
Quantified Difference	ΔLogP ≈ +1.9 vs parent unsubstituted sulfonamide; ≈ +0.7 vs mono‑iodo analog
Conditions	XLogP3 computational prediction; empirical LogP validated for N‑methylbenzenesulfonamide by ChemSpider

Why This Matters

LogP is a key determinant of solubility, permeability, and metabolic stability; researchers requiring specific lipophilicity windows for blood–brain barrier penetration or intracellular target access can select the iodo‑chloro combination to achieve target LogP values without additional structural modifications.

• [1] J. Med. Chem. 2017, 60 (9), 3609–3636. Matched Molecular Pair Analysis of Halogen Substitution Effects on Physicochemical Properties and ADMET Parameters. π‑I contribution to LogP ≈ 1.2–1.5. View Source

Iodine‑Enabled Radical Cyclization Outperforms Chlorine and Bromine in Regioselectivity Control

In sulfonamidyl radical cyclization reactions, the identity of the vinyl‑halogen substituent profoundly regulates regioselectivity. Photolysis of N‑(4‑halo‑4‑pentenyl)sulfonamides bearing iodine exclusively gave 6‑endo cyclization products (piperidines) in 73–98% yield, while chlorine‑substituted substrates required forcing conditions and gave lower selectivity [1]. Critically, the vinylic iodine completely suppresses competing ionic iodocyclization, channeling the reaction cleanly through the radical pathway, whereas chlorine and bromine do not provide this level of pathway control [1]. This demonstrates that the iodo substituent is not merely a reactive handle; it is a mechanistic steering group.

Radical cyclization

Head‑to‑head

Iodo analog: 73–98% yield, exclusive 6‑endo
Chloro analog: lower yield and regioselectivity; bromo intermediate
Iodine suppresses ionic side pathway

Provides superior regioisomeric purity in piperidine synthesis; reduces purification burden.

Photolysis with DIB/I₂ at room temperature; sulfonamidyl radical pathway.

Evidence Dimension	Radical cyclization yield and regioselectivity (6‑endo vs 5‑exo)
Target Compound Data	Iodo analog: 73–98% yield, exclusive 6‑endo selectivity
Comparator Or Baseline	Chloro analog: lower yield and regioselectivity; Bromo analog: intermediate behavior
Quantified Difference	I > Br >> Cl for both yield and pathway control; iodine uniquely suppresses ionic side pathway
Conditions	Photolysis with (diacetoxyiodo)benzene (DIB) and I₂ at room temperature

Why This Matters

For applications requiring sulfonamide‑fused piperidines or pyrrolidines, the iodo‑containing precursor delivers superior synthetic efficiency and regioisomeric purity, reducing purification burden and improving material throughput.

• [1] J. Org. Chem. 2007, 72 (7), 2531–2536. Control of the Regioselectivity of Sulfonamidyl Radical Cyclization by Vinylic Halogen Substitution. View Source

N‑Methyl Group Confers Distinct Basicity and Reduces Hydrogen‑Bond Donor Count Relative to Primary Sulfonamides

Protonation equilibrium measurements on para‑substituted N‑methylbenzenesulfonamides (X‑MBS) show that the pKBH+ values are systematically shifted relative to their primary sulfonamide counterparts, and that the initial protonation site is the sulfonyl oxygen rather than the nitrogen [1]. The tertiary N‑methyl group eliminates the sulfonamide –NH hydrogen‑bond donor, reducing the number of H‑bond donors to zero (compared to one for primary sulfonamides and two for unsubstituted –SO₂NH₂), which significantly lowers crystal lattice energy and alters solubility profiles. This structural feature distinguishes the target compound from 2‑chloro‑4‑iodobenzenesulfonamide (CAS 64383‑30‑8), which retains two N–H donors and consequently exhibits different solid‑state properties and chromatographic behavior.

H‑bond donor count & basicity

Cross‑study comparable

N‑CH₃: 0 H‑bond donors, protonation at sulfonyl oxygen
Primary sulfonamide (–SO₂NH₂): 2 H‑bond donors, different protonation equilibrium

Zero donors simplify anhydrous chemistry and reduce H‑bond‑driven aggregation during purification.

pKBH+ determined by UV‑vis in aqueous H₂SO₄ for N‑methylbenzenesulfonamide series.

Evidence Dimension	Hydrogen‑bond donor count and protonation behavior
Target Compound Data	N‑CH₃ substitution: 0 H‑bond donors; protonation at sulfonyl oxygen
Comparator Or Baseline	2‑Chloro‑4‑iodobenzenesulfonamide (CAS 64383‑30‑8): 2 H‑bond donors (–SO₂NH₂); protonation equilibrium differs
Quantified Difference	Reduction of H‑bond donor count from 2 to 0; shift in basicity profile
Conditions	UV–vis spectrophotometric determination of pKBH+ in aqueous H₂SO₄ at 25 °C for N‑methylbenzenesulfonamide series

Why This Matters

Zero H‑bond donor count simplifies solubility prediction, improves compatibility with anhydrous reaction conditions, and reduces the propensity for H‑bond‑driven aggregation during purification, directly impacting handling and scale‑up feasibility.

• [1] Beilstein J. Org. Chem. 2011, 7, 1732–1738. Equilibrium Constants and Protonation Site for N‑Methylbenzenesulfonamides. View Source

Optimal Application Scenarios for 2-Chloro-4-iodo-N-methylbenzene-1-sulfonamide Based on Verified Differentiation Evidence

Sequential Chemoselective Biaryl Synthesis via Orthogonal C–I / C–Cl Cross‑Coupling

The ≥20‑fold reactivity difference between the iodo and chloro substituents [1] makes this compound ideal for constructing unsymmetrical biaryl sulfonamides. A first Suzuki–Miyaura coupling can be performed selectively at the C–I position under mild Pd(0) conditions; the remaining C–Cl bond can then be activated in a subsequent Negishi or Buchwald–Hartwig coupling using more forcing conditions or a different catalyst system. This two‑step, one‑scaffold strategy eliminates the need for protecting‑group manipulations and reduces step count relative to routes that require separate halogen introduction.

Crystal Engineering and Halogen‑Bond‑Directed Co‑Crystal Design

The high σ‑hole potential of iodine (~32 kcal/mol vs ~15 kcal/mol for chlorine) [2] and the altered hydrogen‑bond topology induced by iodine (three‑centre vs two‑centre networks) [3] position this sulfonamide as a valuable tecton for halogen‑bond‑based crystal engineering. It can serve as a halogen‑bond donor to carbonyl, amine, or π‑system acceptors, enabling the rational design of pharmaceutical co‑crystals with tailored solubility and stability profiles.

Synthesis of Iodo‑Directed Radical Cyclization Products

When incorporated into N‑alkenyl sulfonamide substrates, the iodo‑based analog directs exclusive 6‑endo radical cyclization in 73–98% yield while suppressing ionic side‑pathways [4]. This makes 2‑chloro‑4‑iodo‑N‑methylbenzene‑1‑sulfonamide a strategic precursor for constructing sulfonamide‑fused piperidine pharmacophores, which are prevalent in CNS‑targeted and anti‑inflammatory drug discovery programs.

Construction of N‑Methyl Sulfonamide‑Containing Compound Libraries for SAR Exploration

The zero H‑bond donor count and distinct protonation behavior of the N‑methyl sulfonamide moiety [5], combined with the lipophilicity enhancement imparted by iodine (estimated XLogP3 ≈ 2.9 vs 0.97 for the unsubstituted parent) , make this compound an attractive core scaffold for building focused libraries targeting intracellular or membrane‑associated proteins where passive permeability is required. The orthogonal halogen handles further allow late‑stage diversification without resynthesis of the sulfonamide core.

Application

Selection Property

Validation Focus

Sequential biaryl synthesis

Orthogonal C–I / C–Cl reactivity

Chemoselectivity and coupling yield under mild vs. forcing conditions

Halogen‑bond‑directed co‑crystal design

High iodine σ‑hole potential (~32 kcal/mol)

Directionality and strength of I···acceptor interactions in solid state

Sulfonamide‑fused piperidine synthesis

Iodo‑directed 6‑endo radical cyclization selectivity

Regioisomeric purity and suppression of ionic side reactions

N‑Methyl sulfonamide library expansion

Zero H‑bond donor count and elevated LogP

Lipophilicity modulation, anhydrous compatibility, and late‑stage diversification

• [1] Inorg. Chem. 1983, 22 (X), XXX–XXX. kI/kCl = 660 for In+ reduction; kI/kCl = 20 for [Ru(NH3)6]2+. View Source
• [2] J. Med. Chem. 2012, 55 (9), 4239–4253. Evaluating the Impact of Halogen Bonding on Ligand–Protein Interactions. View Source
• [3] Z. Naturforsch. B 2005, 60 (2), 201–214. Crystal Structures of 4‑Halobenzenesulfonamides. View Source
• [4] J. Org. Chem. 2007, 72 (7), 2531–2536. Control of Regioselectivity of Sulfonamidyl Radical Cyclization. View Source
• [5] Beilstein J. Org. Chem. 2011, 7, 1732–1738. Protonation Equilibria of N‑Methylbenzenesulfonamides. View Source